Cas no 1346808-41-0 (5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole)

• Product Name: 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• CAS No: 1346808-41-0
• MF: C₁₀H₁₆BNO₃
• MW: 209.049942970276
• MDL: MFCD17677234
• CID: 1035245
• PubChem ID: 71303784
• Update Time: 2025-05-20

5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole
• 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• 5-Methylisoxazole-4-boronic Acid Pinacol Ester
• BCP16507
• 6380AJ
• RL01570
• SY028433
• AK129597
• ST2406316
• 5-Methylisoxazole-4-boronicAcidPinacolEster
• Z2469998123
• (5-METHYLISOXAZOL-4-YL)BORONIC ACID PINACOL
• 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
• 1346808-41-0
• (5-METHYLISOXAZOL-4-YL)BORONIC ACID PINACOL ESTER
• DS-6226
• A887823
• EN300-190794
• AKOS016014299
• CS-W006315
• DTXSID50745116
• MFCD17677234
• DA-45841
• J-517787
• Z1509520602
• 5-?methyl-?4-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)?-Isoxazole
• 5-Methyl-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)isoxazole

• MDL： MFCD17677234
• Inchi： 1S/C10H16BNO3/c1-7-8(6-12-13-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3
• InChI Key： VWYZENWRLMNXDO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NOC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 209.12200
• Monoisotopic Mass: 209.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 44.49000
• LogP: 1.28220

5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole

Comprehensive Overview of 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole (CAS No. 1346808-41-0)

5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole (CAS No. 1346808-41-0) is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis.

In recent years, the demand for boron-based compounds like 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole has surged due to their role in developing targeted therapies and precision agriculture. Researchers are particularly interested in its potential as a bioisostere, a compound that can mimic the biological activity of other molecules while offering improved stability or bioavailability. This aligns with the growing trend of personalized medicine, where small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs) are revolutionizing treatment approaches for complex diseases.

The unique structure of 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole also makes it a candidate for fluorescence labeling and molecular imaging. Its oxazole ring can act as a fluorophore, while the boronate ester group facilitates conjugation with biomolecules. This dual functionality is highly sought after in diagnostic applications, especially in the development of next-generation biosensors for early disease detection.

From a synthetic chemistry perspective, the compound's stability under aqueous conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and combinatorial chemistry. Its CAS No. 1346808-41-0 is frequently referenced in patent literature, highlighting its industrial relevance. Notably, the rise of AI-driven drug discovery platforms has further amplified interest in such building blocks, as they enable rapid structure-activity relationship (SAR) studies.

Environmental considerations are another critical aspect. The compound's low ecotoxicity profile, as observed in preliminary studies, positions it favorably for green chemistry initiatives. This is particularly relevant given the increasing regulatory focus on sustainable chemical processes and the reduction of hazardous waste in manufacturing.

In summary, 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole (CAS No. 1346808-41-0) represents a convergence of cutting-edge research and practical applications. Its utility spans medicinal chemistry, materials science, and biotechnology, addressing contemporary challenges in healthcare innovation and environmental sustainability. As scientific inquiry advances, this compound is poised to play a pivotal role in shaping the future of molecular design and functional materials.